12-[(5E)-5-[(5E)-3-(Carboxymethyl)-5-[[4-[4-(2,2-diphenylethenyl)phenyl]-2,3,3a,8b-tetrahydro-1H-cyclopenta[b]indol-7-yl]methylidene]-4-oxo-1,3-thiazolidin-2-ylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]dodecanoic acid

• IUPAC Name: 12-[(5E)-5-[(5E)-3-(carboxymethyl)-5-[[4-[4-(2,2-diphenylethenyl)phenyl]-2,3,3a,8b-tetrahydro-1H-cyclopenta[b]indol-7-yl]methylidene]-4-oxo-1,3-thiazolidin-2-ylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]dodecanoic acid
• InChI: InChI=1S/C52H53N3O6S3/c56-46(57)23-14-6-4-2-1-3-5-7-15-30-53-50(61)48(64-52(53)62)51-54(34-47(58)59)49(60)45(63-51)33-36-26-29-44-42(32-36)40-21-16-22-43(40)55(44)39-27-24-35(25-28-39)31-41(37-17-10-8-11-18-37)38-19-12-9-13-20-38/h8-13,17-20,24-29,31-33,40,43H,1-7,14-16,21-23,30,34H2,(H,56,57)(H,58,59)/b45-33+,51-48+
• InChI Key: HXSDFCKKOUCOIZ-DOESQJKTSA-N
• Canonical SMILES: C1CC2C(C1)N(C3=C2C=C(C=C3)C=C4C(=O)N(C(=C5C(=O)N(C(=S)S5)CCCCCCCCCCCC(=O)O)S4)CC(=O)O)C6=CC=C(C=C6)C=C(C7=CC=CC=C7)C8=CC=CC=C8
• Isomeric SMILES: C1CC2C(C1)N(C3=C2C=C(C=C3)/C=C/4\C(=O)N(/C(=C\5/C(=O)N(C(=S)S5)CCCCCCCCCCCC(=O)O)/S4)CC(=O)O)C6=CC=C(C=C6)C=C(C7=CC=CC=C7)C8=CC=CC=C8
• Molecular Formula: C52H53N3O6S3
• Molecular Weight: 912.2 g/mol
• CAS No.: 1207638-53-6

Description

12-[(5E)-5-[(5E)-3-(Carboxymethyl)-5-[[4-[4-(2,2-diphenylethenyl)phenyl]-2,3,3a,8b-tetrahydro-1H-cyclopenta[b]indol-7-yl]methylidene]-4-oxo-1,3-thiazolidin-2-ylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]dodecanoic acid, also known as this compound, is a useful research compound. Its molecular formula is C52H53N3O6S3 and its molecular weight is 912.2 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 911.30964994 g/mol and the complexity rating of the compound is 1760. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antitumor Activity

The compound has shown promising results in antitumor activity. Horishny and Matiychuk (2020) developed a series of compounds including similar structures which exhibited moderate antitumor activity against various malignant tumor cells. The UO31 renal cancer cell line was particularly sensitive to most of the tested compounds (Horishny & Matiychuk, 2020).

Synthesis and Structural Analysis

The synthesis and structural analysis of similar compounds have been a focus of study. For example, Szczepański et al. (2020) synthesized a new derivative involving complex chemical processes, characterized by IR, 1H, and 13C NMR spectroscopy methods (Szczepański et al., 2020). Similarly, Saxena et al. (2011) synthesized derivatives by cyclocondensation, highlighting the diverse chemical methodologies involved in producing such complex compounds (Saxena et al., 2011).

Biological Activity and Applications

Other studies have focused on the biological activity of compounds with similar structures. Rahman et al. (2005) synthesized novel compounds from 10-undecenoic acid hydrazide, discussing their structural assignment, stereochemistry, and biological assays (Rahman et al., 2005). These studies indicate potential applications in various biological and pharmacological fields.

Antimicrobial Evaluation

There is also evidence of antimicrobial properties. Thadhaney et al. (2010) synthesized compounds showing antimicrobial activity, which indicates the potential utility of such compounds in developing new antimicrobial agents (Thadhaney et al., 2010).